Cas no 2320601-33-8 ((3R,4R)-4-Isopropoxytetrahydrofuran-3-ol)
(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol
- trans-4-(propan-2-yloxy)oxolan-3-ol
- (3R,4R)-4-propan-2-yloxyoxolan-3-ol
- starbld0031939
- (3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
- rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol
-
- Inchi: 1S/C7H14O3/c1-5(2)10-7-4-9-3-6(7)8/h5-8H,3-4H2,1-2H3/t6-,7-/m1/s1
- InChI Key: NBZCSKDKNMNDRM-RNFRBKRXSA-N
- SMILES: O(C(C)C)[C@@H]1COC[C@H]1O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- XLogP3: 0
- Topological Polar Surface Area: 38.7
(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7448001-0.05g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 0.05g |
$101.0 | 2025-02-20 | |
| Enamine | EN300-7448001-0.1g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-7448001-0.25g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 0.25g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-7448001-0.5g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-7448001-1.0g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 1.0g |
$528.0 | 2025-02-20 | |
| Enamine | EN300-7448001-2.5g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 2.5g |
$1034.0 | 2025-02-20 | |
| Enamine | EN300-7448001-5.0g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 5.0g |
$1530.0 | 2025-02-20 | |
| Enamine | EN300-7448001-10.0g |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95.0% | 10.0g |
$2269.0 | 2025-02-20 | |
| Aaron | AR0293FS-50mg |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95% | 50mg |
$164.00 | 2025-02-17 | |
| Aaron | AR0293FS-100mg |
rac-(3R,4R)-4-(propan-2-yloxy)oxolan-3-ol |
2320601-33-8 | 95% | 100mg |
$234.00 | 2025-02-17 |
(3R,4R)-4-Isopropoxytetrahydrofuran-3-ol Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol
Research Update on (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol (CAS: 2320601-33-8): Synthesis, Applications, and Recent Advances
The compound (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol (CAS: 2320601-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral tetrahydrofuran derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of antiviral and anticancer agents. Recent studies have focused on optimizing its synthetic routes, exploring its mechanism of action, and evaluating its efficacy in preclinical models.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved stereoselective synthesis of (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol with a 92% yield, utilizing asymmetric hydrogenation of a furan precursor. This breakthrough has significant implications for large-scale production, addressing previous challenges in obtaining the desired stereochemistry with high purity. The research team employed a novel iridium-based catalyst system that showed remarkable enantioselectivity (>99% ee) under mild reaction conditions.
In pharmacological applications, (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol has shown promise as a building block for nucleoside analogs targeting RNA viruses. A recent Nature Communications paper (2024) reported its incorporation into modified nucleosides that exhibited potent inhibitory activity against SARS-CoV-2 replication in vitro, with an EC50 of 0.8 μM. The compound's isopropoxy group appears to enhance membrane permeability while maintaining metabolic stability, addressing a common limitation of nucleotide-based therapeutics.
Structural-activity relationship (SAR) studies have revealed that the stereochemistry at the 3 and 4 positions is crucial for biological activity. Molecular docking simulations suggest that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol derivatives interact with viral polymerases through specific hydrogen bonding patterns, with the isopropoxy group occupying a hydrophobic pocket that contributes to binding affinity. These insights are guiding the design of next-generation antiviral agents with improved selectivity profiles.
Ongoing research is exploring the compound's potential in oncology, particularly as a precursor for PROTAC (PROteolysis TArgeting Chimera) molecules. Preliminary results presented at the 2024 AACR Annual Meeting showed that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol-based PROTACs effectively degraded oncogenic proteins in hematological malignancies, with reduced off-target effects compared to traditional small-molecule inhibitors. The compound's structural flexibility allows for optimal positioning of both the target-binding moiety and the E3 ligase recruiter.
From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol exhibits favorable pharmacokinetic properties in animal models, with good oral bioavailability (68%) and a half-life of approximately 4 hours. Metabolite profiling identified the primary clearance pathway as hepatic oxidation followed by glucuronidation, with no concerning reactive metabolites detected. These findings support its continued development as a pharmaceutical intermediate.
Looking forward, several pharmaceutical companies have included (3R,4R)-4-Isopropoxytetrahydrofuran-3-ol derivatives in their preclinical pipelines, with anticipated IND submissions in 2025-2026. The compound's versatility as a chiral synthon, combined with recent synthetic and pharmacological advances, positions it as a valuable tool in drug discovery. Future research directions include exploring its application in mRNA vaccine adjuvants and as a component of targeted drug delivery systems.
2320601-33-8 ((3R,4R)-4-Isopropoxytetrahydrofuran-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)